Cas no 258273-67-5 (1-butyl-3-methylpyridinium Iodide)

• Product Name: 1-butyl-3-methylpyridinium Iodide
• CAS No: 258273-67-5
• MF: C₁₀H₁₆IN
• MW: 277.145215034485
• MDL: MFCD17014740
• CID: 1427785
• PubChem ID: 45268380
• Update Time: 2025-06-11

1-butyl-3-methylpyridinium Iodide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-methylpyridinium Iodide
• SCHEMBL16107451
• Tox21_202684
• CHEMBL551954
• DTXSID3049257
• DTXCID2029113
• NCGC00260232-01
• 1-butyl-3-methylpyridin-1-ium;iodide
• 258273-67-5
• CAS-258273-67-5
• 1-Butyl-3-methylpyridinium iodide, >98%
• 1-Butyl-3-methylpyridinium iodide; 98%
• MFCD17014740

• MDL： MFCD17014740
• Inchi： 1S/C10H16N.HI/c1-3-4-7-11-8-5-6-10(2)9-11;/h5-6,8-9H,3-4,7H2,1-2H3;1H/q+1;/p-1
• InChI Key： NHBIJSXFPKSXGQ-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C=CC=C(C)C=1)CCCC

Computed Properties

• Exact Mass: 277.03238
• Monoisotopic Mass: 277.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-butyl-3-methylpyridinium Iodide

1-Butyl-3-Methylpyridinium Iodide (CAS No. 258273-67-5): A Comprehensive Overview

1-Butyl-3-methylpyridinium iodide (CAS No. 258273-67-5) is a versatile ionic liquid that has garnered significant attention in recent years due to its unique properties and wide range of applications. This compound, also known as BMPyI, belongs to the class of pyridinium-based ionic liquids, which are characterized by their excellent thermal stability, low vapor pressure, and tunable physical and chemical properties. These attributes make BMPyI an ideal candidate for various industrial and scientific applications, including catalysis, electrochemistry, and materials science.

The molecular structure of 1-butyl-3-methylpyridinium iodide consists of a positively charged pyridinium head group and a negatively charged iodide anion. The pyridinium head group is substituted with a butyl and a methyl group, which contribute to the compound's solubility and viscosity. The iodide anion, on the other hand, imparts specific chemical reactivity and coordination properties that are crucial for many applications.

One of the most notable features of BMPyI is its thermal stability. Unlike traditional organic solvents, ionic liquids like BMPyI exhibit minimal volatility and decomposition at high temperatures. This property makes them particularly useful in high-temperature processes such as catalytic reactions and solvent-free synthesis. Recent studies have shown that BMPyI can effectively serve as a reaction medium for the synthesis of various organic compounds, including pharmaceutical intermediates and fine chemicals.

In the field of electrochemistry, BMPyI has been extensively studied for its potential in energy storage devices such as batteries and supercapacitors. The low vapor pressure and high ionic conductivity of BMPyI make it an attractive electrolyte for these applications. Research has demonstrated that BMPyI-based electrolytes can significantly enhance the performance of lithium-ion batteries by improving their cycling stability and rate capability.

The tunable properties of BMPyI also make it a valuable tool in materials science. For instance, it can be used as a template or structure-directing agent in the synthesis of mesoporous materials with well-defined pore structures. These materials have found applications in catalysis, adsorption, and separation processes. Additionally, the ability to modify the cationic and anionic components of BMPyI allows researchers to tailor its properties for specific applications.

In the realm of catalysis, BMPyI has shown promise as both a reaction medium and a catalyst itself. Its unique solvation properties can enhance the activity and selectivity of various catalytic reactions. For example, studies have shown that BMPyI-based systems can effectively catalyze the hydrogenation of unsaturated hydrocarbons and the oxidation of alcohols. These findings have significant implications for the development of more efficient and environmentally friendly catalytic processes.

The environmental impact of ionic liquids like BMPyI is another area of active research. While ionic liquids are generally considered to be more environmentally friendly than traditional organic solvents due to their low volatility and biodegradability, concerns remain regarding their potential toxicity and ecological impact. Recent studies have focused on developing methods to synthesize greener ionic liquids with reduced environmental footprints. For instance, researchers have explored the use of renewable feedstocks and biodegradable anions to create more sustainable ionic liquid systems.

In conclusion, 1-butyl-3-methylpyridinium iodide (BMPyI) (CAS No. 258273-67-5) is a multifaceted compound with a wide range of applications in various scientific and industrial fields. Its unique combination of thermal stability, low vapor pressure, tunable properties, and environmental benefits makes it an attractive choice for many advanced technologies. As research continues to uncover new possibilities for this versatile ionic liquid, it is likely that its importance will only grow in the coming years.